Bisindolylmaleimide i Bisindolylmaleimide i Bim-1 is a member of indoles.
Brand Name: Vulcanchem
CAS No.: 133052-90-1
VCID: VC0548498
InChI: InChI=1S/C25H24N4O2/c1-28(2)12-7-13-29-15-19(17-9-4-6-11-21(17)29)23-22(24(30)27-25(23)31)18-14-26-20-10-5-3-8-16(18)20/h3-6,8-11,14-15,26H,7,12-13H2,1-2H3,(H,27,30,31)
SMILES: CN(C)CCCN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CNC5=CC=CC=C54
Molecular Formula: C25H24N4O2
Molecular Weight: 412.5 g/mol

Bisindolylmaleimide i

CAS No.: 133052-90-1

Cat. No.: VC0548498

Molecular Formula: C25H24N4O2

Molecular Weight: 412.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Bisindolylmaleimide i - 133052-90-1

Specification

Description Bim-1 is a member of indoles.
CAS No. 133052-90-1
Molecular Formula C25H24N4O2
Molecular Weight 412.5 g/mol
IUPAC Name 3-[1-[3-(dimethylamino)propyl]indol-3-yl]-4-(1H-indol-3-yl)pyrrole-2,5-dione
Standard InChI InChI=1S/C25H24N4O2/c1-28(2)12-7-13-29-15-19(17-9-4-6-11-21(17)29)23-22(24(30)27-25(23)31)18-14-26-20-10-5-3-8-16(18)20/h3-6,8-11,14-15,26H,7,12-13H2,1-2H3,(H,27,30,31)
Standard InChI Key QMGUOJYZJKLOLH-UHFFFAOYSA-N
SMILES CN(C)CCCN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CNC5=CC=CC=C54
Canonical SMILES CN(C)CCCN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CNC5=CC=CC=C54
Appearance Solid powder

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